Cas no 147792-31-2 (Dibenzothiophene,2-butyl-)

Dibenzothiophene,2-butyl- structure
Dibenzothiophene,2-butyl- structure
Product Name:Dibenzothiophene,2-butyl-
CAS No:147792-31-2
MF:C16H16S
MW:240.363243103027
CID:100864
PubChem ID:53446969
Update Time:2025-04-18

Dibenzothiophene,2-butyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzothiophene,2-butyl-
    • 2-BUTYLDIBENZOTHIOPHENE
    • 2-n-Butyldibenzothiophene
    • 2-Butyldibenzothiophen
    • 2-n-Butyldibenzothiophene500µg
    • Dibenzothiophene,2-butyl
    • DTXSID30703375
    • 3-OXOENANTHICACIDETHYLESTER
    • Dibenzothiophene, 2-butyl-
    • 147792-31-2
    • 12-butyl-8-thiatricyclo[7.4.0.0?,?]trideca-1(9),2,4,6,10,12-hexaene
    • SCHEMBL14798196
    • 2-Butyldibenzo[b,d]thiophene
    • Inchi: 1S/C16H16S/c1-2-3-6-12-9-10-16-14(11-12)13-7-4-5-8-15(13)17-16/h4-5,7-11H,2-3,6H2,1H3
    • InChI Key: BEQMTJNPMZQPKZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=CC(=C2)CCCC

Computed Properties

  • Exact Mass: 240.09700
  • Monoisotopic Mass: 240.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.24000
  • LogP: 5.39710
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